Cas no 660432-43-9 ((2-Fluoro-4-nitrophenyl)methanol)

• Product Name: (2-Fluoro-4-nitrophenyl)methanol
• CAS No: 660432-43-9
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD11110168
• CID: 396937
• PubChem ID: 17981733
• Update Time: 2025-04-19

(2-Fluoro-4-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-fluoro-4-nitro-
• 2-Fluoro-4-nitrobenzyl alcohol
• (2-Fluoro-4-nitrophenyl)methanol
• (2-fluoro-4-nitro-phenyl)methanol
• 3-Fluoro-4-(hydroxymethyl)nitrobenzene
• 4-nitro-2-fluorobenzyl alcohol
• Benzenemethanol,2-fluoro-4-nitro
• XYGZVFTWIGGORD-UHFFFAOYSA-N
• (2-fluoro-4-nitrophenyl) methanol
• 7578AE
• (2-fluoro-4-nitro-phenyl)-methanol
• RP10511
• AK152017
• MFCD11110168
• DTXSID30591916
• J-509427
• EN300-1843035
• I10134
• SCHEMBL2010174
• AKOS006306406
• SY106315
• A867541
• FT-0684436
• SCHEMBL14386467
• CS-0019273
• FF-0723
• 660432-43-9
• DA-26199

• MDL： MFCD11110168
• Inchi： 1S/C7H6FNO3/c8-7-3-6(9(11)12)2-1-5(7)4-10/h1-3,10H,4H2
• InChI Key： XYGZVFTWIGGORD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03300
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1

Experimental Properties

• Density: 1.434
• Melting Point: 103-105℃
• Boiling Point: 319.9 °C at 760 mmHg
• Flash Point: 147.3 °C
• PSA: 66.05000
• LogP: 1.74940

(2-Fluoro-4-nitrophenyl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes